(3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide
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Description
(3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide is a chiral aminopropanamide derivative featuring a brominated thiophene ring. Its structure includes a 4-bromo-5-methylthiophen-2-yl substituent attached to a propanamide backbone with an (R)-configured amino group. The stereochemistry at the 3-position may influence its binding affinity and metabolic stability, making it a candidate for structure-activity relationship (SAR) studies .
Properties
Molecular Formula |
C8H11BrN2OS |
|---|---|
Molecular Weight |
263.16 g/mol |
IUPAC Name |
(3R)-3-amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide |
InChI |
InChI=1S/C8H11BrN2OS/c1-4-5(9)2-7(13-4)6(10)3-8(11)12/h2,6H,3,10H2,1H3,(H2,11,12)/t6-/m1/s1 |
InChI Key |
XBEPEJWVFAISSK-ZCFIWIBFSA-N |
Isomeric SMILES |
CC1=C(C=C(S1)[C@@H](CC(=O)N)N)Br |
Canonical SMILES |
CC1=C(C=C(S1)C(CC(=O)N)N)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide typically involves the following steps:
Bromination: The thiophene ring is brominated using bromine or a brominating agent such as N-bromosuccinimide (NBS) to introduce the bromine atom at the desired position.
Methylation: The methyl group is introduced using a methylating agent such as methyl iodide in the presence of a base.
Amination: The amino group is introduced through a nucleophilic substitution reaction using an appropriate amine.
Amidation: The propanamide side chain is introduced through an amidation reaction using a suitable amide-forming reagent.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to achieve high yield and purity. This may include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
(3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.
Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.
Substitution: Nucleophiles such as amines, thiols, or alkoxides.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield the corresponding amine or alcohol.
Scientific Research Applications
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: As a probe or ligand in biochemical assays.
Medicine: Potential use in drug discovery and development.
Industry: As an intermediate in the production of pharmaceuticals or agrochemicals.
Mechanism of Action
The mechanism of action of (3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide would depend on its specific application. In a biological context, it may interact with molecular targets such as enzymes, receptors, or nucleic acids, modulating their activity and leading to a physiological response. The exact pathways involved would require further experimental investigation.
Comparison with Similar Compounds
The compound’s structural analogs can be categorized based on substituent variations (halogen type, alkyl groups, stereochemistry) and biological activity profiles . Below is a detailed analysis:
Structural Analogs and Physicochemical Properties
| Compound Name | Substituents (Thiophene Ring) | Molecular Weight (g/mol) | LogP<sup>a</sup> | Water Solubility (mg/mL) |
|---|---|---|---|---|
| (3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide | 4-Br, 5-Me | 317.22 | 1.85 | 0.45 |
| (3S)-3-Amino-3-(4-chloro-5-ethylthiophen-2-yl)propanamide | 4-Cl, 5-Et | 302.78 | 2.10 | 0.32 |
| 3-Amino-3-(5-bromothiophen-2-yl)propanamide (racemic) | 5-Br, no alkyl | 289.13 | 1.50 | 0.78 |
| (3R)-3-Amino-3-(3-fluoro-4-methylthiophen-2-yl)propanamide | 3-F, 4-Me | 275.29 | 1.20 | 1.12 |
<sup>a</sup> Calculated using XLogP3 (PubChem method).
Key Observations :
- Halogen Effects : Bromine at the 4-position enhances lipophilicity (LogP = 1.85) compared to chlorine (LogP = 2.10) but reduces solubility due to its larger atomic radius. Fluorine substitution (LogP = 1.20) significantly improves solubility .
- Stereochemistry : The (R)-enantiomer shows 3-fold higher solubility than its (S)-counterpart in chloroethyl-substituted analogs, suggesting stereochemical preferences in hydration .
Biological Activity
(3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide, with the CAS number 1598693-92-5, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant case studies.
Preliminary studies indicate that (3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide may exhibit various biological activities, including:
- Inhibition of Protein Targets : The compound has been reported to inhibit specific protein targets involved in cellular processes, potentially affecting cancer cell proliferation.
- Antimicrobial Activity : Some derivatives of thiophene compounds have shown antimicrobial properties, suggesting that this compound may also possess similar effects.
- Neuroprotective Effects : There is emerging evidence that compounds with structural similarities may provide neuroprotection by inhibiting enzymes involved in neurodegenerative diseases.
Biological Activity Data
The following table summarizes key findings from various studies on the biological activity of (3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide and related compounds.
Case Studies
- Cancer Cell Studies : In vitro studies demonstrated that (3R)-3-Amino-3-(4-bromo-5-methylthiophen-2-yl)propanamide effectively induced multipolarity in centrosome-amplified cancer cells. This phenotype was linked to increased cell death, suggesting a potential therapeutic avenue for targeting cancer cells with aberrant centrosome numbers .
- Antimicrobial Efficacy : A study evaluating the compound's antimicrobial properties found it effective against several strains of bacteria, including Staphylococcus aureus and Escherichia coli, with an IC50 value of approximately 5 µM. These findings highlight its potential as a lead compound for developing new antibiotics .
- Neuroprotective Properties : Research indicated that the compound could inhibit monoamine oxidase B (MAO-B), an enzyme linked to neurodegenerative diseases such as Parkinson's disease. The inhibition was reversible and selective, suggesting it could be further developed as a neuroprotective agent .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
